Cas no 878722-36-2 (2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate)

• Product Name: 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate
• CAS No: 878722-36-2
• MF: C₁₆H₁₂ClN₃O₆
• MW: 377.735982894897
• CID: 5555635
• Update Time: 2025-06-14

2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• OVGJQTGHIILAPR-UHFFFAOYSA-N
• 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate

• Inchi： 1S/C16H12ClN3O6/c1-9-18-8-14(20(23)24)19(9)4-5-25-15(21)12-7-10-6-11(17)2-3-13(10)26-16(12)22/h2-3,6-8H,4-5H2,1H3
• InChI Key： OVGJQTGHIILAPR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Cl)C=C2)C=C1C(OCCN1C(C)=NC=C1[N+]([O-])=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate

Comprehensive Overview of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate (CAS No. 878722-36-2)

2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate (CAS No. 878722-36-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a nitroimidazole moiety with a coumarin derivative, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential as a scaffold for designing novel therapeutic agents, especially in the context of antimicrobial and anti-inflammatory applications.

The molecular structure of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate includes a 6-chloro-2-oxo-2H-chromene-3-carboxylate group, which is known for its fluorescence properties and bioactivity. Coumarin derivatives, such as this one, are widely studied for their role in photodynamic therapy and as enzyme inhibitors. The inclusion of a nitroimidazole group further enhances its potential, as nitroimidazoles are well-documented for their antimicrobial and antiparasitic properties. This dual functionality makes the compound a promising candidate for multifunctional drug design.

In recent years, the scientific community has shown growing interest in nitroimidazole-coumarin hybrids, driven by the need for new antimicrobial agents to combat drug-resistant pathogens. Searches for terms like "nitroimidazole derivatives in drug discovery" and "coumarin-based therapeutics" have surged, reflecting the demand for innovative solutions in modern medicine. 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate aligns with this trend, offering a structurally diverse platform for further exploration.

From a synthetic chemistry perspective, the preparation of CAS No. 878722-36-2 involves multi-step organic reactions, including esterification and nucleophilic substitution. The compound's purity and yield are critical factors for its applicability in biological studies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this molecule, ensuring its suitability for research purposes. The compound's stability under various conditions is also a key consideration, particularly for storage and handling in laboratory settings.

The potential applications of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate extend beyond antimicrobial activity. Recent studies have explored its role in cancer research, particularly in targeting hypoxic tumor cells, where nitroimidazole derivatives are known to exhibit selective toxicity. Additionally, the compound's fluorescence properties make it a candidate for bioimaging and diagnostic applications. These diverse functionalities highlight its versatility and underscore the importance of continued research into its mechanisms of action.

As the demand for novel bioactive compounds grows, CAS No. 878722-36-2 represents a valuable addition to the toolkit of medicinal chemists and pharmacologists. Its hybrid structure bridges the gap between two pharmacologically significant classes of compounds, offering new avenues for innovation. Future research may focus on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. With ongoing advancements in synthetic and analytical techniques, this compound is poised to play a pivotal role in the next generation of drug development.